(4,5,6,7-Tetrahydrothieno[3,2-c]pyridin-2-yl)boronic acid

• IUPAC Name: 4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-ylboronic acid
• InChI: InChI=1S/C7H10BNO2S/c10-8(11)7-3-5-4-9-2-1-6(5)12-7/h3,9-11H,1-2,4H2
• InChI Key: RZTASGWAMAQUPB-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC2=C(S1)CCNC2)(O)O
• Molecular Formula: C7H10BNO2S
• Molecular Weight: 183.04 g/mol
• CAS No.: 83611-96-5

Description

(4,5,6,7-Tetrahydrothieno[3,2-c]pyridin-2-yl)boronic acid is a boronic acid derivative with a unique structure that includes a tetrahydrothieno[3,2-c]pyridine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the cyclization of appropriate precursors under controlled conditions, followed by borylation reactions using reagents such as bis(pinacolato)diboron in the presence of a palladium catalyst .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of robust catalysts to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

(4,5,6,7-Tetrahydrothieno[3,2-c]pyridin-2-yl)boronic acid undergoes various chemical reactions, including:

Oxidation: The boronic acid group can be oxidized to form boronic esters or borates.

Reduction: The compound can be reduced under specific conditions to modify the thieno[3,2-c]pyridine ring.

Substitution: The boronic acid group can participate in Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or other oxidizing agents.

Reduction: Sodium borohydride or lithium aluminum hydride.

Substitution: Palladium catalysts, such as Pd(PPh3)4, in the presence of bases like potassium carbonate.

Major Products Formed

Oxidation: Boronic esters or borates.

Reduction: Modified thieno[3,2-c]pyridine derivatives.

Substitution: Various biaryl compounds through Suzuki-Miyaura coupling.

Scientific Research Applications

Chemistry

In organic synthesis, (4,5,6,7-Tetrahydrothieno[3,2-c]pyridin-2-yl)boronic acid is used as a building block for the synthesis of more complex molecules. Its ability to undergo cross-coupling reactions makes it valuable for constructing biaryl compounds and other complex structures .

Biology and Medicine

Its unique structure allows for the exploration of new drug candidates with potential therapeutic effects .

Industry

In the material science industry, this compound can be used in the synthesis of advanced materials with specific properties, such as conductive polymers and other functional materials .

Mechanism of Action

The mechanism of action of (4,5,6,7-Tetrahydrothieno[3,2-c]pyridin-2-yl)boronic acid in biological systems involves its interaction with specific molecular targets. The boronic acid group can form reversible covalent bonds with diols and other nucleophiles, making it useful in enzyme inhibition and other biochemical applications . The thieno[3,2-c]pyridine ring can interact with various biological pathways, potentially leading to therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

Prasugrel: A thienopyridine derivative used as an antiplatelet agent.

Clopidogrel: Another thienopyridine derivative with antiplatelet activity.

Uniqueness

Its ability to undergo cross-coupling reactions and form reversible covalent bonds with biological targets sets it apart from other similar compounds .

Synthesis routes and methods

Procedure details

45.4 cc. of a 12% solution of butyl lithium in hexane (0.084 mol) are added dropwise, under an atmosphere of nitrogen, to a solution, cooled to -20° C., of 15 g. (0.07 mol) 5-trimethylsilyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine, prepared as in Example 7, in 150 cc. of THF. The reaction mixture is allowed to return to 0° C. and 3 cc. HMPT are added thereto. After cooling this mixture to -50° C., a solution of 19.3 g. (0.084 mol) tributyl borate in 30 cc. THF is added dropwise. Stirring is continued for 2 hours, whilst allowing the mixture to return to ambient temperature. 28 cc. 3N hydrochloric acid (0.084 mol) are then added and the precipitate formed is filtered off. The crystals are washed with acetone and with diisopropyl ether and then dried in vacuo. Off white crystals are obtained in quantitative yield; m.p.>260° C.; NMR (D2O): 6.75 (s,1H); 4.10 (m,2H); 2.80-3.50 (m,4H).